1-Fluoro-3-isothiocyanato-5-methoxybenzene

• IUPAC Name: 1-fluoro-3-isothiocyanato-5-methoxybenzene
• InChI: InChI=1S/C8H6FNOS/c1-11-8-3-6(9)2-7(4-8)10-5-12/h2-4H,1H3
• InChI Key: LVZYRJOHUMZCQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)N=C=S)F
• Molecular Formula: C8H6FNOS
• Molecular Weight: 183.20 g/mol
• CAS No.: 1360899-87-1

Description

1-Fluoro-3-isothiocyanato-5-methoxybenzene is a useful research compound. Its molecular formula is C8H6FNOS and its molecular weight is 183.2. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis and Structural Analysis

  The synthesis of related fluorinated compounds, such as 1-fluoro-2,4,6-trichloro-1,3,5-triazinium tetrafluoroborate, has been reported. This compound has demonstrated utility in the quantitative fluorination of aromatic substrates like benzene and methoxybenzene (Banks et al., 2003).

• Crystal Structure and Molecular Properties

  Studies on compounds like 2-Fluoro-N-(4-methoxyphenyl)benzamide, which share a structural similarity to 1-Fluoro-3-isothiocyanato-5-methoxybenzene, reveal insights into their crystal structure and molecular interactions. Such studies can be crucial for understanding the physical and chemical properties of these compounds (Saeed et al., 2009).

Reactivity and Applications in Synthesis

• Electrophilic Aromatic Substitution

  The ability of fluorinated compounds to participate in electrophilic aromatic substitution reactions is significant. The synthesis of 1-fluoro-2,4,6-trichloro-1,3,5-triazinium tetrafluoroborate and its use in fluorination reactions is a prime example of this application (Banks et al., 2003).

• Nucleophilic Aromatic Substitution (SNAr)

  Studies on the SNAr reaction, particularly in compounds like 3-fluoro-4-chloronitrobenzene and 3,5-difluoro-4-chloronitrobenzene, demonstrate the potential for nucleophilic aromatic substitution in fluorinated aromatic compounds. This has implications for the reactivity and potential applications of this compound in similar reactions (Cervera et al., 1996).

Biological and Medicinal Research

• Potential in Biological Activities: Compounds with structural similarities to this compound, like 4-(2-fluorophenyl)-3-(3-methoxybenzyl)-1H-1,2,4-triazol-5(4H)-one, have been synthesized and characterized for their potential biological activities. This includes the exploration of their role in enzyme inhibition, which could be relevant in treating diseases like Alzheimer's and diabetes (Saleem et al., 2018).